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Compound of Interest

Compound Name: 4-Iodobenzaldehyde

Cat. No.: B108471 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Iodobenzaldehyde is a pivotal aromatic aldehyde derivative widely employed as a versatile

building block in organic synthesis. Its utility is particularly pronounced in the fields of medicinal

chemistry and materials science, where the iodo-substituent serves as a handle for various

cross-coupling reactions, enabling the construction of complex molecular architectures. This

technical guide provides a comprehensive overview of the commercial availability of 4-
Iodobenzaldehyde, its key suppliers, and its fundamental physicochemical properties.

Furthermore, a detailed experimental protocol for a common synthetic route is presented.

Physicochemical Properties
4-Iodobenzaldehyde, with the CAS number 15164-44-0, is a pale yellow to brown solid.[1] Its

fundamental properties are summarized in the table below.
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Property Value References

CAS Number 15164-44-0 [1][2][3]

Molecular Formula C₇H₅IO [1][2][3]

Molecular Weight 232.02 g/mol [2][3][4]

Appearance
White to light yellow to light

orange powder or crystals
[5][6][7]

Melting Point 78-82 °C (lit.) [8][9][10]

Boiling Point 265 °C (lit.) [6][8][9]

Solubility

Insoluble in water; Soluble in

organic solvents like ethanol

and ether.

[1][8][11]

Commercial Suppliers and Availability
4-Iodobenzaldehyde is readily available from a multitude of chemical suppliers catering to the

research and pharmaceutical industries. The typical purity offered ranges from 96% to over

98%. Below is a summary of prominent suppliers and their offerings.
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Supplier Purity Available Quantities

Sigma-Aldrich 96% Gram to multi-gram scale

Thermo Scientific Chemicals 98+% 5 g and larger quantities

Tokyo Chemical Industry (TCI) >96.0% (GC) Gram to kilogram scale

Santa Cruz Biotechnology Research Grade Custom quantities

Chem-Impex ≥ 98% (HPLC) Gram to kilogram scale

Synthonix 97% Gram to multi-gram scale

BLD Pharm Inquire for details Various scales

ChemScene Inquire for details Various scales

CymitQuimica >96.0% to 98+% Various scales

Apollo Scientific Inquire for details Various scales

Synthetic Protocol: Halogen Exchange Reaction
A common and efficient method for the laboratory-scale synthesis of 4-Iodobenzaldehyde is

through a Finkelstein-like halogen exchange reaction, starting from the more readily available

4-bromobenzaldehyde.

Experimental Workflow
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Reactant Preparation

Reaction Work-up and Purification Final Product

p-Bromobenzaldehyde

Mix reactants in DMI

Potassium Iodide (KI)

Copper(I) Iodide (CuI)

1,3-Dimethyl-2-imidazolidinone (DMI)

Heat at 200°C for 6h
under Nitrogen Cool to room temperature Add brine and ice Filter inorganic salts Extract with diethyl ether Wash with brine Dry organic phase Solvent removal 4-Iodobenzaldehyde

Click to download full resolution via product page

Caption: Synthetic workflow for 4-Iodobenzaldehyde via halogen exchange.

Detailed Methodology
Materials:

p-Bromobenzaldehyde (54 mmol, 10.0 g)

Potassium Iodide (KI) (488 mmol, 81.1 g, 9.0 eq)

Copper(I) Iodide (CuI) (166 mmol, 31.7 g, 3.1 eq)

1,3-Dimethyl-2-imidazolidinone (DMI), freshly distilled (150 mL)

Diethyl ether

Brine (saturated NaCl solution)

Ice
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Procedure:[8]

To a 500 mL three-neck round-bottom flask equipped with a mechanical stirrer and a

condenser, add p-bromobenzaldehyde, potassium iodide, and copper(I) iodide.

Add freshly distilled 1,3-dimethyl-2-imidazolidinone (DMI) to the flask.

Purge the reaction vessel with nitrogen gas for 10-15 minutes.

With vigorous stirring, heat the reaction mixture to 200 °C and maintain this temperature for

6 hours.

After the reaction is complete, allow the mixture to cool to room temperature.

Quench the reaction by carefully adding brine and ice to the flask.

Place the reaction vessel in an ice bath for several hours to facilitate the precipitation of

inorganic salts.

Remove the precipitated inorganic salts by filtration.

Transfer the filtrate to a separatory funnel and extract the aqueous phase with diethyl ether

(3 x 100 mL).

Combine the organic extracts and wash them with brine (2 x 100 mL).

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent

under reduced pressure to yield the crude 4-Iodobenzaldehyde.

The crude product can be further purified by recrystallization or column chromatography.

Applications in Research and Development
4-Iodobenzaldehyde is a crucial intermediate in the synthesis of a wide array of organic

compounds.[1][7] Its applications include:

Pharmaceutical Synthesis: It serves as a precursor for the synthesis of various biologically

active molecules, including those with potential therapeutic applications.[7]
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Agrochemicals: It is utilized in the preparation of pesticides and herbicides.[1][7]

Materials Science: The compound is used in the development of dyes, pigments, and other

advanced materials.[7]

Organic Synthesis: It is a key building block for constructing complex molecules through

reactions such as Suzuki, Sonogashira, and Heck cross-coupling reactions.[11]

Safety Information
4-Iodobenzaldehyde is classified as an irritant.[4] It is known to cause skin and serious eye

irritation, and may cause respiratory irritation.[4][12] Appropriate personal protective equipment

(PPE), including gloves, safety glasses, and a lab coat, should be worn when handling this

compound.[12] Work should be conducted in a well-ventilated fume hood.[12] For detailed

safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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